Cas no 1189106-98-6 (4-bromo-2-phenyl-7-(trifluoromethoxy)quinoline)

• Product Name: 4-bromo-2-phenyl-7-(trifluoromethoxy)quinoline
• CAS No: 1189106-98-6
• MF: C₁₆H₉BrF₃NO
• MW: 368.147973775864
• CID: 2616068
• PubChem ID: 45599459
• Update Time: 2025-04-21

4-bromo-2-phenyl-7-(trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-phenyl-7-(trifluoromethoxy)quinoline
• AKOS025394229
• 4-Bromo-2-phenyl-7-trifluoromethoxyquinoline
• 1189106-98-6
• DTXSID50671002
• MFCD12675077

• Inchi： 1S/C16H9BrF3NO/c17-13-9-14(10-4-2-1-3-5-10)21-15-8-11(6-7-12(13)15)22-16(18,19)20/h1-9H
• InChI Key： JUCLZTUAGIDJSW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CC=CC=2)N=C2C=C(C=CC2=1)OC(F)(F)F

Computed Properties

• Exact Mass: 366.98196g/mol
• Monoisotopic Mass: 366.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines